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Compound of Interest

3-Methylbenzenesulfonic acid
Compound Name:
hydrate

Cat. No.: B1422222

In-depth Technical Guide: 3-
Methylbenzenesulfonic Acid Hydrate

This technical guide offers a detailed examination of the physical and chemical properties of 3-
methylbenzenesulfonic acid hydrate, a compound of considerable importance in organic
synthesis and pharmaceutical research. The content is tailored for researchers, scientists, and
professionals in drug development, providing field-tested insights and robust data.

Compound Profile and Introduction

3-Methylbenzenesulfonic acid, also known as m-toluenesulfonic acid, is an aromatic sulfonic
acid. In its hydrated form, it incorporates water molecules within its crystal lattice. This organic
acid is a strong, non-oxidizing catalyst used in a multitude of chemical reactions, such as
esterification, alkylation, and dehydration. A key advantage of 3-methylbenzenesulfonic acid is
its enhanced solubility in organic solvents compared to inorganic mineral acids, making it a
versatile choice in various synthetic protocols. It also serves as a crucial intermediate in the
production of other chemicals, for instance, it is a key precursor in the industrial synthesis of m-
cresol.[1]

Physicochemical Characteristics
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A thorough understanding of a compound's physicochemical properties is essential for its

effective application. The key properties of 3-methylbenzenesulfonic acid hydrate are

compiled below.

Property Value Source(s)
Chemical Formula C7H1004S [21[31[4]
Molecular Weight 190.22 g/mol [2][4]
Appearance Solid [2]
CAS Number 312619-56-0 [2]1[3][4]
3-methylbenzenesulfonic acid
IUPAC Name
hydrate
Sealed in dry, room
Storage [4]

temperature conditions.

These properties are fundamental in selecting appropriate solvents, determining reaction

conditions, and devising purification strategies.

Chemical Structure and Reactivity

The molecular structure of 3-methylbenzenesulfonic acid features a benzene ring substituted

with a methyl group and a sulfonic acid group at the meta-position. The sulfonic acid moiety is

the source of its strong acidic character.
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Caption: Basic structural representation of 3-methylbenzenesulfonic acid.

The reactivity of 3-methylbenzenesulfonic acid hydrate is primarily governed by its acidic
proton. The methyl group, being electron-donating, slightly modulates the acidity and reactivity
of the sulfonic acid group in comparison to benzenesulfonic acid.

Catalytic Role in Organic Synthesis

3-Methylbenzenesulfonic acid is a potent Brgnsted acid catalyst.[1] Its utility is demonstrated in
various organic transformations, including benzylation of aromatic compounds and
esterification reactions.[1][5] In acid-catalyzed reactions, the sulfonic acid protonates a
reactant, rendering it more susceptible to nucleophilic attack.[1] For instance, in esterification,
the carbonyl oxygen of the carboxylic acid is protonated, which activates the carbonyl carbon
for attack by the alcohol.[1] This catalytic cycle efficiently produces the desired ester and
regenerates the acid catalyst.[1]

Caption: Simplified workflow of an acid-catalyzed esterification.

Experimental Protocols
Safety and Handling

3-Methylbenzenesulfonic acid hydrate is classified as a corrosive and harmful substance.[6]
It can cause severe skin burns and eye damage, and is harmful if swallowed.[6] Therefore, it is
imperative to handle this chemical in a well-ventilated area, preferably a fume hood, while
wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.[7][8][9][10] In case of accidental contact, immediately flush the
affected area with copious amounts of water and seek prompt medical attention.[7][8][10][11]

Representative Synthetic Protocol: Benzylation of
Anisole

This protocol outlines a method for the benzylation of aromatic compounds using 3-
methylbenzenesulfonic acid as a catalyst, adapted from a study by Zolfigol et al. (2013).[5]

Materials:

e Anisole
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» Benzyl acetate

o 3-Methyl-1-sulfonic acid imidazolium tetrachloroaluminate (as a form of the catalyst)[5]
o Ethyl acetate

e Anhydrous sodium sulfate

e Round-bottom flask

e Magnetic stirrer and hotplate

e Condenser

e Separatory funnel

e Rotary evaporator

Procedure:

o Reaction Setup: In a round-bottom flask, combine anisole and benzyl acetate.

o Catalyst Addition: Add a catalytic amount (e.g., 5 mol%) of 3-methyl-1-sulfonic acid
imidazolium tetrachloroaluminate.[5]

e Reaction Conditions: Heat the mixture to 70-80 °C with stirring under solvent-free conditions.
[5] Monitor the reaction progress by thin-layer chromatography.

o Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture
with ethyl acetate and wash with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator.

« Purification: Purify the crude product by column chromatography on silica gel to obtain the
desired benzylated product.
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This protocol, with its simple methodology and easy work-up, demonstrates the efficiency of 3-
methylbenzenesulfonic acid in facilitating organic transformations.[5]

Conclusion

3-Methylbenzenesulfonic acid hydrate is a highly effective and versatile strong acid catalyst
with significant applications in organic synthesis. Its advantageous solubility in organic media
and its ability to promote reactions under mild conditions make it an indispensable tool for
chemists in both academic and industrial laboratories. A comprehensive understanding of its
physical and chemical properties, coupled with strict adherence to safety protocols, is crucial
for its successful and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1422222#3-methylbenzenesulfonic-acid-hydrate-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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